iMAC2
iMAC2
Inhibitor of mitochondrial apoptosis-induced channel (MAC) (IC50 = 28 nM). Reduces STS-induced apoptosis in FL5.12 cells by over 50%. Inhibits release of cytochrome c by Bid-induced Bax activation (IC50 = 0.68 μM).
Brand Name:
Vulcanchem
CAS No.:
335166-00-2
VCID:
VC0004749
InChI:
InChI=1S/C19H20Br2FN3.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)25(18)12-15(22)11-24-7-5-23-6-8-24;;/h1-4,9-10,15,23H,5-8,11-12H2;2*1H
SMILES:
C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)F.Cl.Cl
Molecular Formula:
C19H22Br2Cl2FN3
Molecular Weight:
542.112
iMAC2
CAS No.: 335166-00-2
Inhibitors
VCID: VC0004749
Molecular Formula: C19H22Br2Cl2FN3
Molecular Weight: 542.112
| CAS No. | 335166-00-2 |
|---|---|
| Product Name | iMAC2 |
| Molecular Formula | C19H22Br2Cl2FN3 |
| Molecular Weight | 542.112 |
| IUPAC Name | 3,6-dibromo-9-(2-fluoro-3-piperazin-1-ylpropyl)carbazole;dihydrochloride |
| Standard InChI | InChI=1S/C19H20Br2FN3.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)25(18)12-15(22)11-24-7-5-23-6-8-24;;/h1-4,9-10,15,23H,5-8,11-12H2;2*1H |
| Standard InChIKey | JWCVUOLQOHIRML-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)F.Cl.Cl |
| Description | Inhibitor of mitochondrial apoptosis-induced channel (MAC) (IC50 = 28 nM). Reduces STS-induced apoptosis in FL5.12 cells by over 50%. Inhibits release of cytochrome c by Bid-induced Bax activation (IC50 = 0.68 μM). |
| Synonyms | 3,6-Dibromo-9-[2-fluoro-3-(1-piperazinyl)propyl]-9H-carbazole dihydrochloride |
| PubChem Compound | 90488878 |
| Last Modified | Nov 11 2021 |
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